Cas no 89290-75-5 (Benzene, 1,2-bis(octadecyloxy)-)

Benzene, 1,2-bis(octadecyloxy)- structure
89290-75-5 structure
Product Name:Benzene, 1,2-bis(octadecyloxy)-
CAS No:89290-75-5
MF:C42H78O2
MW:615.067533969879
CID:605311
PubChem ID:19875622
Update Time:2025-04-19

Benzene, 1,2-bis(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-bis(octadecyloxy)-
    • 1,2-dioctadecoxybenzene
    • DTXSID90600891
    • 1,2-BIS(OCTADECYLOXY)BENZENE
    • 89290-75-5
    • SCHEMBL9387360
    • Inchi: 1S/C42H78O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-39-43-41-37-33-34-38-42(41)44-40-36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-34,37-38H,3-32,35-36,39-40H2,1-2H3
    • InChI Key: HWCSSWJXHKJZGV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 614.60018173g/mol
  • Monoisotopic Mass: 614.60018173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 36
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.4
  • Topological Polar Surface Area: 18.5Ų
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